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Executive Summary

The ProTriTAC™ (Protease-activated Tri-specific T-cell Activating Construct) platform
represents a significant advancement in the field of T-cell engager immunotherapy. Developed
by Harpoon Therapeutics, this innovative prodrug technology is designed to address the
challenge of on-target, off-tumor toxicity often associated with potent T-cell engagers targeting
antigens that are also expressed on normal tissues. By incorporating a protease-cleavable
masking mechanism, ProTriTACs are engineered to remain inert in systemic circulation and
become fully active only within the tumor microenvironment, where specific proteases are
present. This localized activation aims to widen the therapeutic window, enabling the targeting
of a broader range of solid tumor antigens while minimizing systemic side effects. This
technical guide provides an in-depth overview of the ProTriTAC mechanism, a summary of key
preclinical data, representative experimental protocols, and visualizations of the underlying
biological and experimental processes.
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The ProTriTAC™ Core Mechanism: Conditional
Activation

The ProTriTAC™ platform is an evolution of Harpoon's TriTAC® technology. A standard
TriTAC is a tri-specific molecule composed of three binding domains: one that engages a
tumor-associated antigen on cancer cells, a second that binds to the CD3 receptor on T-cells to
induce T-cell-mediated cytotoxicity, and a third that binds to human serum albumin to extend
the molecule's half-life.[1]

The ProTriTAC™ format introduces a prodrug strategy to this core structure. The anti-CD3 T-
cell engaging domain is sterically hindered by a masking moiety. This mask is connected to the
core molecule via a linker that contains a specific amino acid sequence susceptible to cleavage
by tumor-associated proteases.[2]

In systemic circulation, the ProTriTAC™ remains in an inactive, or "masked," state, preventing
its binding to T-cells and subsequent T-cell activation.[3] Upon extravasation into the tumor
microenvironment, the high concentration of specific proteases cleaves the linker, releasing the
masking domain. This "unmasking" renders the anti-CD3 domain fully accessible, allowing the
now-activated TriTAC to bind to T-cells and the tumor antigen, thereby initiating a localized and
potent anti-tumor immune response.[2]
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Figure 1: Mechanism of ProTriTAC™ conditional activation.

Preclinical Data Summary

The ProTriTAC™ platform has been validated through preclinical studies targeting several solid
tumor antigens, including TROP2, ITGB6, and EpCAM. The data consistently demonstrate a
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significant reduction in T-cell engagement and cytotoxicity in the masked state, with potent
activity restored upon protease cleavage.

In Vitro Activity

In vitro studies are crucial for demonstrating the conditional activity of the ProTriTAC™
molecules. These assays typically involve comparing the binding and cytotoxic potential of the
intact prodrug with the protease-activated form.

ProTriTAC™ Target Assay Type Result Citation

>500-fold blockage of
General Platform T-cell Binding binding to T-cells in [3]

intact form.

>1000-fold attenuated
o binding to primary
General Platform T-cell Binding _
human T-cells in

prodrug form.

~500-fold reduced T-
General Platform T-cell Killing cell killing compared

to active drug.

>1000-fold improved
o binding to primary
TROP2 T-cell Binding
human T-cells after

activation.

~100-fold improved T-
TROP2 T-cell Killing cell killing compared

to intact prodrug.

>1000-fold improved
ITGB6 T-cell Binding binding to human T-

cells after activation.

~100-fold improved T-
ITGB6 T-cell Killing cell killing compared

to intact prodrug.
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Table 1: Summary of in vitro preclinical data for ProTriTAC™ molecules.

In Vivo Efficacy

In vivo studies using humanized rodent tumor xenograft models have been employed to assess
the anti-tumor activity and therapeutic index of ProTriTAC™ candidates.

ProTriTAC™ . . o

Animal Model Dosing Outcome Citation
Target

Tumor-bearing As low as 0.03 Complete tumor
General Platform ) o [3]

mice mg/kg growth inhibition.

Human T-cell

reconstituted

immunodeficient

) ) As low as 30 Complete tumor
TROP2 mice with )
Ho/kg regression.

xenograft tumors

(HCC70, CAL27,

HPAFII)

Human T-cell

reconstituted

immunodeficient

) ) As low as 30 Complete tumor
ITGB6 mice with o
po/kg eradication.

xenograft tumors

(HCC70, CAL27,

HPAFII)

Safely

Humanized 10x higher than administered

EpCAM rodent tumor the minimal with durable

xenograft models  efficacious dose tumor

regression.

Table 2: Summary of in vivo efficacy data for ProTriTAC™ molecules.
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Non-Human Primate (NHP) Toxicology and

Pharmacokinetics

Studies in cynomolgus monkeys are critical for evaluating the safety profile and

pharmacokinetic properties of ProTriTAC™ molecules.

ProTriTAC™ . . L. .
Animal Model Dosing Key Findings Citation
Target
Long serum half-
life; confirms T-
Non-human
General Platform ] N/A cells are not [3]
primates
engaged by the
prodrug form.
Favorable
Well-tolerated up o
pharmacokinetic
to 180 pg/kg.
Cynomolgus s and safety
TROP2 540 pg/kg _
monkeys ] profile at
triggered on- )
o therapeutic
target toxicity.
doses.
Well-tolerated up ~ Favorable
TGR6 Cynomolgus to 540 pg/kg pharmacokinetic
monkeys (highest dose and safety
tested). profiles.

Table 3: Summary of non-human primate toxicology and pharmacokinetic data for ProTriTAC™

molecules.

Signaling Pathways and Experimental Workflows

The mechanism of action of an activated ProTriTAC™ culminates in the formation of an

immunological synapse between the T-cell and the tumor cell, leading to T-cell activation and

subsequent tumor cell lysis.
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Figure 2: Signaling pathway initiated by an activated ProTriTAC™.

The preclinical evaluation of a ProTriTAC™ candidate follows a logical progression from in vitro
characterization to in vivo efficacy and safety assessment.
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In Vitro Characterization

In Vitro Assays

T-Cell Binding Assay T-Cell Dependent Cellular Protease Cleavage Assa
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Figure 3: General experimental workflow for ProTriTAC™ evaluation.

Experimental Protocols

The following protocols are representative of the methodologies used to evaluate ProTriTAC™
molecules. These are intended as a guide and may require optimization for specific molecules
and cell lines.

T-Cell Dependent Cellular Cytotoxicity (TDCC) Assay

Objective: To determine the in vitro potency and conditional activation of a ProTriTAC™
molecule by measuring its ability to induce T-cell mediated killing of target tumor cells.
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Materials:

Target tumor cell line expressing the antigen of interest.

e Human peripheral blood mononuclear cells (PBMCs) or isolated primary human T-cells
(effectors).

e Complete RPMI-1640 medium with 10% FBS.
e ProTriTAC™ molecule (intact prodrug).
e Activated ProTriTAC™ molecule (pre-incubated with the relevant protease).
» Control antibody (non-targeting TriTAC).
o Relevant protease for activation (e.g., MMP-9, uPA).
o 96-well flat-bottom tissue culture plates.
o Cell viability reagent (e.g., CellTiter-Glo®).
e Luminometer.
Procedure:
o Target Cell Plating:
o Harvest and count target cells.
o Plate 1 x 10”4 target cells per well in a 96-well plate in 50 yL of assay medium.
o Incubate overnight at 37°C, 5% CO2 to allow for cell adherence.
o Effector Cell Preparation:
o Thaw and wash PBMCs or isolated T-cells.

o Resuspend in assay medium at a concentration to achieve the desired effector-to-target
(E:T) ratio (e.g., 10:1).
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e ProTriTAC™ Preparation:

o Prepare serial dilutions of the intact ProTriTAC™ and the activated ProTriTAC™ in assay
medium.

o Co-culture:
o Add 25 puL of the effector cell suspension to the wells containing the target cells.
o Add 25 puL of the ProTriTAC™ dilutions to the appropriate wells.

o Include controls: target cells only, target cells + effector cells (no ProTriTAC™), and target
cells + effector cells + control antibody.

 Incubation:
o Incubate the plate for 48-72 hours at 37°C, 5% CO2.
 Viability Measurement:
o Equilibrate the plate and the CellTiter-Glo® reagent to room temperature.
o Add CellTiter-Glo® reagent to each well according to the manufacturer's instructions.
o Measure luminescence using a plate reader.
o Data Analysis:

o Calculate the percentage of specific cytotoxicity using the following formula: % Specific
Lysis = 100 x (1 - (Luminescence of experimental well / Luminescence of target cells +
effector cells only well))

o Plot the dose-response curves and determine the EC50 values for the intact and activated
ProTriTAC™.

Humanized Mouse Xenograft Model

Objective: To evaluate the in vivo anti-tumor efficacy of a ProTriTAC™ molecule.
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Materials:

o Immunodeficient mice (e.g., NSG mice).

e Human hematopoietic stem cells (CD34+) or PBMCs.

o Tumor cell line expressing the target antigen.

e Matrigel or similar basement membrane matrix.

e ProTriTAC™ molecule formulated in a suitable vehicle (e.g., sterile PBS).
» Vehicle control.

» Calipers for tumor measurement.

Procedure:

e Humanization of Mice:

o For a stable engraftment model, irradiate NSG mice and intravenously inject with human
CD34+ hematopoietic stem cells. Allow 10-12 weeks for immune system reconstitution.

o For a transient model, inject mice with human PBMCs.
e Tumor Implantation:
o Harvest and count tumor cells.

o Resuspend cells in a 1:1 mixture of sterile PBS and Matrigel at a concentration of 5-10 x
1076 cells per 100 pL.

o Subcutaneously inject 100 pL of the cell suspension into the flank of each humanized
mouse.

e Tumor Growth and Grouping:

o Monitor tumor growth using calipers.
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o When tumors reach an average volume of 100-200 mm?, randomize mice into treatment
and control groups.

e Treatment Administration:

o Administer the ProTriTAC™ molecule or vehicle control via the desired route (e.qg.,
intravenous or intraperitoneal injection) at the specified dose and schedule.

e Monitoring:
o Measure tumor volume and body weight 2-3 times per week.
o Monitor the general health of the animals.

e Endpoint:

o Continue treatment and monitoring until tumors in the control group reach a predetermined
endpoint size or for a specified duration.

o Euthanize mice and collect tumors for further analysis (e.g., histology, immune cell
infiltration).

o Data Analysis:
o Plot mean tumor volume over time for each treatment group.

o Perform statistical analysis to compare the anti-tumor efficacy of the ProTriTAC™
treatment group to the vehicle control group.

Cynomolgus Monkey Toxicology and Pharmacokinetic
Study

Objective: To assess the safety, tolerability, and pharmacokinetic profile of a ProTriTAC™
molecule in a non-human primate model.

Materials:

e Purpose-bred, experimentally naive cynomolgus monkeys.
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e ProTriTAC™ molecule formulated for intravenous administration.
e Vehicle control.
e Equipment for blood collection, clinical observations, and physiological measurements.
Procedure:
e Acclimation and Baseline Measurements:

o Acclimate animals to the study conditions.

o Collect pre-dose blood samples for baseline hematology and clinical chemistry.

o Conduct pre-dose physical examinations and record baseline body weight and vital signs.
o Dose Administration:

o Administer single or repeat doses of the ProTriTAC™ molecule or vehicle control via
intravenous infusion over a specified period.

o Studies often employ a dose-escalation design.
e Pharmacokinetic (PK) Sampling:

o Collect blood samples at multiple time points post-dosing (e.g., 5 min, 1 hr, 6 hr, 24 hr, 48
hr, etc.) to determine the concentration of the ProTriTAC™ molecule over time.

o Analyze plasma samples using a validated analytical method (e.g., ELISA).

» Safety and Tolerability Monitoring:

(¢]

Conduct daily clinical observations for any adverse reactions.

[¢]

Monitor body weight, food consumption, and vital signs regularly.

[¢]

Collect blood samples for hematology and clinical chemistry at specified intervals.

[e]

Monitor for cytokine release syndrome by measuring plasma cytokine levels.
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» Necropsy and Histopathology:
o At the end of the study, perform a full necropsy.
o Collect a comprehensive set of tissues for histopathological examination.
o Data Analysis:
o Analyze PK data to determine key parameters such as Cmax, AUC, and half-life.
o Evaluate toxicology data for any dose-dependent adverse effects.

o Determine the maximum tolerated dose (MTD) or no-observed-adverse-effect-level
(NOAEL).

Conclusion

The ProTriTAC™ prodrug platform offers a promising strategy to enhance the therapeutic
index of T-cell engagers for the treatment of solid tumors. By restricting activation to the tumor
microenvironment, this technology has the potential to unlock a wider range of tumor-
associated antigens for therapeutic targeting, with a reduced risk of systemic toxicities. The
preclinical data generated to date for various ProTriTAC™ candidates support the validity of
this approach, demonstrating a clear differentiation between the inactive prodrug and the highly
potent, tumor-activated form. Further clinical development will be crucial to fully realize the
therapeutic potential of this innovative platform for cancer patients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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